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Compound of Interest

Compound Name: Ajugalide D

Cat. No.: B3038295

Ajugalide D: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ajugalide D is a naturally occurring neoclerodane diterpene isolated from the plant Ajuga
taiwanensis.[1] This technical guide provides a concise summary of the available scientific
information on Ajugalide D, including its chemical properties and the context of its discovery.
This document is intended to serve as a foundational resource for researchers interested in this
compound.

Chemical and Physical Properties

The fundamental chemical and physical properties of Ajugalide D are summarized in the table
below. This data is essential for the identification, quantification, and handling of the compound
in a research setting.

Property Value Source
CAS Number 853247-65-1 [1]
Molecular Weight 380.48 g/mol [1]
Molecular Formula C21H3206 [1]
Class Neoclerodane Diterpene [1]
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Isolation and Characterization

Ajugalide D was first isolated and characterized in 2005 from the whole plant of Ajuga
taiwanensis. The isolation process involved phytochemical investigation of the plant material,
leading to the identification of several neoclerodane diterpenes, including four new compounds
at the time: ajugalide-A, -B, -C, and -D.[1]

Experimental Protocol: Isolation of Ajugalide D

The following is a summary of the experimental methodology for the isolation of Ajugalide D as
described in the initial discovery.[1]

o Extraction: The air-dried whole plant material of Ajuga taiwanensis is extracted with a
suitable solvent (e.g., methanol) at room temperature. The resulting extract is then
concentrated under reduced pressure to yield a crude residue.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity, such as ethyl acetate and n-butanol, to separate
compounds based on their polarity.

o Chromatographic Separation: The fraction containing Ajugalide D (typically the ethyl
acetate-soluble fraction) is subjected to a series of chromatographic techniques for further
purification. This multi-step process often includes:

o Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and
eluted with a gradient of solvents (e.g., a mixture of n-hexane and ethyl acetate with
increasing polarity) to separate the components into fractions.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Ajugalide D are further purified using preparative HPLC with a suitable column (e.g., a
reversed-phase C18 column) and a mobile phase (e.g., a mixture of methanol and water)
to yield the pure compound.

 Structure Elucidation: The structure of the isolated Ajugalide D is determined using a
combination of spectroscopic methods, including:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY,
HMQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure
and stereochemistry of the molecule.

o Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify functional groups present in the
molecule.

Biological Activity and Signaling Pathways

As of the current date, there is a notable scarcity of published research specifically
investigating the biological activity, mechanism of action, and associated signaling pathways of
Ajugalide D. While the broader class of neoclerodane diterpenes from the Ajuga genus has
been reported to exhibit a range of biological activities, including anti-inflammatory, cytotoxic,
and antimicrobial properties, these findings have not been specifically attributed to Ajugalide
D.

It is important to note that a related compound, Ajugalide-B (also known as ATMA), isolated
from the same plant, has been studied more extensively. Research on Ajugalide-B has
indicated its potential as an anti-cancer agent that can induce a specific form of apoptosis
known as anoikis. However, it is crucial to emphasize that these findings for Ajugalide-B cannot
be directly extrapolated to Ajugalide D without specific experimental validation.

Due to the lack of available data on signaling pathways directly modulated by Ajugalide D, a
corresponding diagram cannot be provided at this time. Further research is required to
elucidate the biological functions of this compound.

Conclusion

Ajugalide D is a structurally characterized neoclerodane diterpene with a defined chemical
identity. However, its biological role remains largely unexplored. The information provided in
this guide serves as a starting point for researchers who may be interested in investigating the
potential therapeutic applications of this natural product. Future studies are warranted to
uncover the pharmacological profile of Ajugalide D and to determine if it shares any of the
biological activities observed in other related compounds from Ajuga taiwanensis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b3038295?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15684513/
https://www.benchchem.com/product/b3038295#ajugalide-d-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3038295#ajugalide-d-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3038295#ajugalide-d-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3038295#ajugalide-d-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3038295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

